Cas no 2199-86-2 (6,8-Dichloro-2-oxo-2H-chromene-3-carboxylic Acid)

• Product Name: 6,8-Dichloro-2-oxo-2H-chromene-3-carboxylic Acid
• CAS No: 2199-86-2
• MF: C₁₀H₄Cl₂O₄
• MW: 259.04236125946
• CID: 249987
• PubChem ID: 657910
• Update Time: 2025-04-19

6,8-Dichloro-2-oxo-2H-chromene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid, 6,8-dichloro-2-oxo-
• 6,8-DICHLORO-2-OXO-2H-CHROMENE-3-CARBOXYLIC ACID
• 6,8-dichloro-2-oxochromene-3-carboxylic acid
• 2-oxo-6,8-dichloro-2H-chromen-3-carboxylic acid
• 6,8-Dichlor-2-oxo-2H-chromen-3-carbonsaeure
• 6,8-Dichloro-3-carboxycoumarin
• 6,8-Dichlorochromon-3-carboxylic
• 6,8-dichlorocoumarin-3-carboxylic acid
• 6,8-dichlorocoumarine-3-carboxylic acid
• 6,8-diClCcaH
• AC1LCXL6
• Maybridge1_000531
• Oprea1_037876
• STOCK1S-16026
• 6,8-DICHLORO-2-OXO-2H-CHROMENE-3-CARBOXYLICACID
• Opera_ID_158
• MLS000037877
• 6, 8-dichloro-2-oxochromene-3-carboxylic acid
• W-206705
• WJEHZKIVHXRVSR-UHFFFAOYSA-N
• HMS543A03
• DTXSID60349705
• SY301946
• CS-0320673
• MS-22229
• BDBM50259856
• SCHEMBL9068668
• SMR000038061
• 2199-86-2
• MFCD00047641
• FT-0620871
• AKOS005136855
• HMS2301B09
• CHEMBL1600989
• DB-045755
• STL304642
• 6,8-Dichloro-2-oxo-2H-chromene-3-carboxylic Acid

• MDL： MFCD00047641
• Inchi： 1S/C10H4Cl2O4/c11-5-1-4-2-6(9(13)14)10(15)16-8(4)7(12)3-5/h1-3H,(H,13,14)
• InChI Key： WJEHZKIVHXRVSR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C(=O)O)C(=O)OC=21)Cl

Computed Properties

• Exact Mass: 257.94872
• Monoisotopic Mass: 257.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.712
• Melting Point: 198 °C
• Boiling Point: 460.7°Cat760mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.657
• PSA: 63.6
• LogP: 2.79800

6,8-Dichloro-2-oxo-2H-chromene-3-carboxylic Acid Security Information

• Hazardous Material Identification：
• Risk Phrases：R20/21/22;R36/37/38
• Safety Term：S26;S36/37/39